Cas no 1871500-30-9 (1-(3-Chlorophenyl)-2-(prop-2-en-1-ylsulfanyl)propan-1-one)

• Product Name: 1-(3-Chlorophenyl)-2-(prop-2-en-1-ylsulfanyl)propan-1-one
• CAS No: 1871500-30-9
• MF: C₁₂H₁₃ClOS
• MW: 240.749021291733
• CID: 5253694
• PubChem ID: 165783453
• Update Time: 2025-06-14

1-(3-Chlorophenyl)-2-(prop-2-en-1-ylsulfanyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)-2-(2-propen-1-ylthio)-1-propanone
• 1-(3-chlorophenyl)-2-(prop-2-en-1-ylsulfanyl)propan-1-one
• 1871500-30-9
• EN300-394986
• 1-(3-Chlorophenyl)-2-(prop-2-en-1-ylsulfanyl)propan-1-one

• Inchi： 1S/C12H13ClOS/c1-3-7-15-9(2)12(14)10-5-4-6-11(13)8-10/h3-6,8-9H,1,7H2,2H3
• InChI Key： WCOVDRWREIQCPT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C(C)SCC=C)=O

Computed Properties

• Exact Mass: 240.0375639g/mol
• Monoisotopic Mass: 240.0375639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.155±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 353.8±32.0 °C(Predicted)

Additional information on 1-(3-Chlorophenyl)-2-(prop-2-en-1-ylsulfanyl)propan-1-one

Comprehensive Overview of 1-(3-Chlorophenyl)-2-(prop-2-en-1-ylsulfanyl)propan-1-one (CAS No. 1871500-30-9)

The compound 1-(3-Chlorophenyl)-2-(prop-2-en-1-ylsulfanyl)propan-1-one, identified by its CAS No. 1871500-30-9, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including a 3-chlorophenyl group and a prop-2-en-1-ylsulfanyl moiety, make it a versatile intermediate for synthesizing more complex compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, agrochemicals, and advanced materials.

One of the most frequently searched questions about 1-(3-Chlorophenyl)-2-(prop-2-en-1-ylsulfanyl)propan-1-one revolves around its synthesis and purification methods. The compound is typically synthesized via a multi-step organic reaction, often involving the condensation of 3-chlorobenzoyl chloride with a thiol-containing precursor. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity, which is critical for its subsequent applications. The growing demand for high-purity intermediates in pharmaceutical research has further amplified the relevance of this compound.

Another hot topic in the scientific community is the potential role of 1-(3-Chlorophenyl)-2-(prop-2-en-1-ylsulfanyl)propan-1-one in the development of novel antimicrobial agents. Recent studies have explored its derivatives as inhibitors of bacterial enzymes, offering a promising avenue for addressing antibiotic resistance. This aligns with the broader trend of searching for sustainable alternatives to traditional antibiotics, a subject that dominates many academic and industrial discussions today.

From an industrial perspective, the compound's prop-2-en-1-ylsulfanyl group provides a reactive site for further functionalization, making it a valuable building block in polymer chemistry. Innovations in smart materials and biodegradable polymers have sparked interest in such intermediates, as they enable the creation of materials with tailored properties. This is particularly relevant given the current focus on green chemistry and reducing environmental impact.

In summary, 1-(3-Chlorophenyl)-2-(prop-2-en-1-ylsulfanyl)propan-1-one (CAS No. 1871500-30-9) is a compound of significant scientific and industrial interest. Its applications span from pharmaceuticals to advanced materials, driven by its unique chemical structure and reactivity. As research continues to uncover new uses for this molecule, its importance in both academic and commercial settings is expected to grow, making it a key subject of ongoing investigation and innovation.